Cas no 1438167-10-2 (1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1438167-10-2
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5040246
• Update Time: 2025-10-31

1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C12H11N3O2/c1-2-9-3-5-10(6-4-9)7-15-8-11(12(16)17)13-14-15/h2-6,8H,1,7H2,(H,16,17)
• InChI Key： OVGIHKBVYONQRA-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2C=CC(C=C)=CC=2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• XLogP3: 1.9
• Topological Polar Surface Area: 68

Additional information on 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1438167-10-2)

1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1438167-10-2) is a highly versatile organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and bioconjugation chemistry. This compound features a unique molecular structure combining a vinylbenzyl group with a 1,2,3-triazole ring and a carboxylic acid functional group, making it an excellent candidate for click chemistry applications and polymer modification.

The growing interest in 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid is driven by its potential in drug discovery and biomedical engineering. Researchers are particularly intrigued by its ability to serve as a linker molecule in the development of targeted drug delivery systems. Its vinyl group allows for facile incorporation into polymeric matrices, while the triazole-carboxylic acid moiety enables further functionalization, making it a valuable tool in bioconjugation strategies.

In recent years, the demand for click chemistry-compatible compounds like 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid has surged due to their applications in bioorthogonal labeling and surface modification. This compound is often compared to other triazole derivatives, such as azide-alkyne cycloaddition products, but stands out due to its enhanced stability and reactivity. Its CAS No. 1438167-10-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Another key area where 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid excels is in the development of smart materials. Its vinylbenzyl group facilitates polymerization, enabling the creation of functionalized polymers with tailored properties. These materials are increasingly used in biomedical devices, sensors, and coatings, aligning with the current trend toward sustainable and high-performance materials.

From a synthetic chemistry perspective, 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid is synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted click reaction. This method ensures high yield and purity, making the compound accessible for large-scale applications. Researchers often inquire about its solubility, stability, and storage conditions, which are critical for experimental success.

The compound’s carboxylic acid group further enhances its utility, allowing for esterification, amidation, and other derivatization reactions. This flexibility makes it a preferred choice for designing molecular probes and imaging agents, particularly in fluorescence microscopy and diagnostic assays. Its compatibility with aqueous and organic solvents broadens its applicability across diverse research fields.

As the scientific community continues to explore 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid, its role in green chemistry initiatives is also being recognized. The compound’s efficient synthesis and minimal byproducts align with the principles of sustainable chemistry, a hot topic in modern research. Additionally, its potential in catalysis and nanotechnology is under investigation, further expanding its scope.

In conclusion, 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1438167-10-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its unique structural features and reactivity profile make it indispensable for researchers working on advanced functional materials and bioconjugation techniques. As interest in click chemistry and polymer science grows, this compound is poised to play an even more significant role in innovative scientific breakthroughs.